Cas no 109995-82-6 (4,4'-(4,4-Diphenylbuta-1,3-diene-1,1-diyl)bis(N,N-diethylaniline))

• Product Name: 4,4'-(4,4-Diphenylbuta-1,3-diene-1,1-diyl)bis(N,N-diethylaniline)
• CAS No: 109995-82-6
• MF: C₃₆H₄₀N₂
• MW: 500.716209411621
• CID: 62792
• PubChem ID: 176143
• Update Time: 2025-06-07

4,4'-(4,4-Diphenylbuta-1,3-diene-1,1-diyl)bis(N,N-diethylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(4,4-Diphenylbuta-1,3-diene-1,1-diyl)bis(N,N-diethylaniline)
• 1,1-Bis(p-diethylaminophenyl)-4,4-diphenyl-1,3-butadiene
• 4-[1-[4-(diethylamino)phenyl]-4,4-diphenylbuta-1,3-dienyl]-N,N-diethylaniline
• 1,1-BIS(4-DIETHYLAMINOPHENYL)-4,4-DIPHENYL-1,3-BUTADIENE
• 4-[1-[4-(diethylamino)phenyl]-4,4-diphenyl-buta-1,3-dienyl]-N,N-diethyl-aniline
• AC1L41Y6
• ACMC-20mcs3
• AG-D-27113
• Benzenamine, 4,4'-(4,4-diphenyl-1,3-butadienylidene)bis(N,N-diethyl-
• CTK4A6734
• CT-405
• 1,1-bis(p-diethylaminophenyl)-4,4-diphenyl-1,3-but
• 1,1-Diphenyl-4,4-bis[4-(diethylamino)phenyl]-1,3-butadiene
• 1,1-Bis(4,4'-diethylaminophenyl)-4,4-diphenyl-1,3-butadiene
• 1,1-bis(p-diethylaminophenyl)-4,4-diphenyl-1,3-butadiene(CT-405)
• 4,4'-(4,4-Diphenyl-1,3-butadiene-1,1-diyl)bis(N,N-diethylbenzenamine)
• Benzenamine, 4,4'-(4,4-diphenyl-1,3-butadienylidene) bis[N,N-diethyl-
• A802122
• DTXSID4073047
• Benzenamine,4,4'-(4,4-diphenyl-1,3-butadien-1-ylidene)bis[N,N-diethyl-
• Benzenamine, 4,4'-(4,4-diphenyl-1,3-butadien-1-ylidene)bis(N,N-diethyl-
• 109995-82-6
• FT-0723313
• Benzenamine, 4,4'-(4,4-diphenyl-1,3-butadienylidene)bis[N,N-diethyl-
• A802123
• SCHEMBL124701

• Inchi： 1S/C36H40N2/c1-5-37(6-2)33-23-19-31(20-24-33)36(32-21-25-34(26-22-32)38(7-3)8-4)28-27-35(29-15-11-9-12-16-29)30-17-13-10-14-18-30/h9-28H,5-8H2,1-4H3
• InChI Key： MNEPURVJQJNPQW-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)/C(=C/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1)/C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 500.31900
• Monoisotopic Mass: 500.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 10.3

Experimental Properties

• Color/Form: Yellow green crystals
• Density: 1.055
• Melting Point: 169～170ºC
• Boiling Point: 670.7 °C at 760 mmHg
• Flash Point: 297.9 °C
• Refractive Index: 1.618
• PSA: 6.48000
• LogP: 8.94260